Cas no 1258635-70-9 (5-(3-Benzyloxyphenyl)-2-chloronicotinic acid)

• Product Name: 5-(3-Benzyloxyphenyl)-2-chloronicotinic acid
• CAS No: 1258635-70-9
• MF: C₁₉H₁₄ClNO₃
• MW: 339.772364139557
• CID: 2761028
• PubChem ID: 53224545
• Update Time: 2025-04-21

5-(3-Benzyloxyphenyl)-2-chloronicotinic acid Chemical and Physical Properties

Names and Identifiers

• MFCD18084405
• 5-[3-(Benzyloxy)phenyl]-2-chloropyridine-3-carboxylic acid
• DTXSID30688431
• 5-(3-Benzyloxyphenyl)-2-chloronicotinic acid, 95%
• 1258635-70-9
• 5-(3-BENZYLOXYPHENYL)-2-CHLORONICOTINIC ACID
• 5-(3-Benzyloxyphenyl)-2-chloronicotinic acid

• Inchi： 1S/C19H14ClNO3/c20-18-17(19(22)23)10-15(11-21-18)14-7-4-8-16(9-14)24-12-13-5-2-1-3-6-13/h1-11H,12H2,(H,22,23)
• InChI Key： QJBAFKUWWNFWGO-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=O)O)C=C(C=N1)C1C=CC=C(C=1)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 339.0662210Da
• Monoisotopic Mass: 339.0662210Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 413
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 59.4Ų